Cas no 6943-62-0 (Pregnan-20-one,3-fluoro-, (3b,5b)-)

• Product Name: Pregnan-20-one,3-fluoro-, (3b,5b)-
• CAS No: 6943-62-0
• MF: C₂₁H₃₃FO
• MW: 320.484530210495
• CID: 529681
• PubChem ID: 244125
• Update Time: 2025-04-19

Pregnan-20-one,3-fluoro-, (3b,5b)- Chemical and Physical Properties

Names and Identifiers

• Pregnan-20-one,3-fluoro-, (3b,5b)-
• AC1L2XZS
• AZ-3-RI
• Azepinomycin 3-ribofuranoside
• DTXSID90989279
• NSC-54701
• 1-[(3S,5R,8R,9S,10S,13S,14S,17S)-3-fluoro-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Q27148589
• 3-Fluoropregnan-20-one
• 3beta-Fluoro-5beta-pregnan-20-one
• NSC54701
• 6943-62-0
• CHEBI:79505

• Inchi： 1S/C21H33FO/c1-13(23)17-6-7-18-16-5-4-14-12-15(22)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19H,4-12H2,1-3H3/t14-,15+,16+,17-,18+,19+,20+,21-/m1/s1
• InChI Key： QJXBAUPOZIECOH-GRWISUQFSA-N
• SMILES： F[C@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(C)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 320.25169
• Monoisotopic Mass: 320.25154383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.57240